Cas no 87787-49-3 (Benzene,1-[(4-fluorophenyl)sulfonyl]-3-methyl-)

Benzene,1-[(4-fluorophenyl)sulfonyl]-3-methyl- structure
87787-49-3 structure
Product Name:Benzene,1-[(4-fluorophenyl)sulfonyl]-3-methyl-
CAS No:87787-49-3
MF:C13H11FO2S
MW:250.288645982742
CID:722787
PubChem ID:3021164
Update Time:2025-04-19

Benzene,1-[(4-fluorophenyl)sulfonyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-[(4-fluorophenyl)sulfonyl]-3-methyl-
    • 1-(4-fluorophenyl)sulfonyl-3-methylbenzene
    • m-[(p-fluorophenyl)sulphonyl]toluene
    • M-[(P-FLUOROPHENYL)SULFONYL]TOLUENE
    • 87787-49-3
    • starbld0034942
    • NS00064904
    • 1-[(4-Fluorophenyl)sulfonyl]-3-methylbenzene
    • DTXSID80236628
    • AKOS040752884
    • 1-((4-Fluorophenyl)sulfonyl)-3-methylbenzene
    • m-((p-Fluorophenyl)sulphonyl)toluene
    • EINECS 289-347-9
    • Inchi: 1S/C13H11FO2S/c1-10-3-2-4-13(9-10)17(15,16)12-7-5-11(14)6-8-12/h2-9H,1H3
    • InChI Key: OTJNJSHIASASQC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)F)(C1C=CC=C(C)C=1)(=O)=O

Computed Properties

  • Exact Mass: 250.046
  • Monoisotopic Mass: 250.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Density: 1.262
  • Boiling Point: 394.1°C at 760 mmHg
  • Flash Point: 192.1°C
  • Refractive Index: 1.569
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